4-[(2Z)-2-Penten-1-yl]pyridine
Description
4-[(2Z)-2-Penten-1-yl]pyridine is a pyridine derivative featuring a (2Z)-2-penten-1-yl substituent at the 4-position of the pyridine ring. The Z-configuration of the pentenyl chain introduces stereochemical specificity, which can influence intermolecular interactions, solubility, and biological activity. The compound’s structure combines the electron-withdrawing pyridine ring with a flexible alkenyl chain, enabling unique reactivity and physicochemical properties compared to other substituted pyridines.
Properties
CAS No. |
100190-73-6 |
|---|---|
Molecular Formula |
C10H13N |
Molecular Weight |
147.21692 |
Synonyms |
Pyridine, 4-(2-pentenyl)- (9CI) |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
The following analysis compares 4-[(2Z)-2-Penten-1-yl]pyridine with structurally related pyridine derivatives, focusing on substituent effects, physicochemical properties, and synthetic methodologies.
Structural Analogues and Substituent Effects
4-(2-Chloro-5-(4-Substituted Phenyl)pyridin-3-yl)pyridines ():
These compounds feature chloro and substituted phenyl groups at the pyridine ring. The bulky phenyl substituents enhance aromatic stacking interactions, increasing melting points (268–287°C) compared to alkenyl-substituted pyridines, which typically exhibit lower melting points due to reduced symmetry . The electron-withdrawing chlorine atom also increases electrophilicity at the pyridine ring, contrasting with the electron-donating effects of alkenyl chains.4-(2-Phenylethyl)pyridine ():
The phenylethyl group introduces a rigid, hydrophobic moiety, enhancing lipophilicity (logP ~2.5–3.0 estimated) compared to the more flexible (2Z)-pentenyl chain. This difference impacts membrane permeability and bioavailability in drug design contexts .- Pyridines with Oxo-Alkenyl Substituents (): Compounds like (2S,Z)-1-benzyl-N-(4-oxopent-2-en-2-yl)pyrrolidine-2-carboxamide contain a conjugated oxo-pentenyl chain. The ketone group increases polarity, reducing solubility in nonpolar solvents relative to 4-[(2Z)-2-Penten-1-yl]pyridine .
Physicochemical Properties
Notes:
- The lower molecular weight and melting point of 4-[(2Z)-2-Penten-1-yl]pyridine reflect the absence of bulky aromatic substituents.
- The Z-configuration may lead to distinct stereochemical interactions in catalysis or binding compared to E-isomers or saturated chains.
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